trans-2-Pentene
Cat. No. B7767918
CAS RN:
68956-55-8
M. Wt: 70.13 g/mol
InChI Key: QMMOXUPEWRXHJS-HWKANZROSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Trans-2-Pentene, also known as (E)-2-Pentene, is an organic compound that belongs to the alkene group . It is a significant reactive species in terms of its photochemical consumption and correspondent ozone formation potential . The chemical formula of trans-2-Pentene is C5H10 .
Synthesis Analysis
Trans-2-Pentene is typically produced as a byproduct of oil refining and natural gas processing. More specifically, it is produced during the process of cracking, where larger hydrocarbon molecules are broken down into smaller ones .Molecular Structure Analysis
The molecular structure of trans-2-Pentene includes a total of 14 bonds. There are 4 non-H bonds, 1 multiple bond, 1 rotatable bond, and 1 double bond . The InChI key of trans-2-Pentene is QMMOXUPEWRXHJS-HWKANZROSA-N .Chemical Reactions Analysis
Alkenes such as trans-2-Pentene are quite reactive due to the presence of the carbon-carbon double bond. They can participate in addition reactions, which involve the breaking of the double bond, allowing other atoms or molecules to attach to the carbons .Physical And Chemical Properties Analysis
Trans-2-Pentene is a colorless liquid at room temperature with a slightly sweet and pungent odor, resembling that of petroleum . It has a molecular weight of 70.13 , a boiling point of 37 °C, a melting point of -140 °C, and a density of 0.649 g/mL at 25 °C .Scientific Research Applications
Atmospheric Chemistry: Ozonolysis and Secondary Organic Aerosols
Ozonolysis of trans-2-Pentenal: Trans-2-pentene (T2P) plays a significant role in atmospheric chemistry due to its reactivity. Researchers have investigated the kinetics, mechanism, and secondary organic aerosol (SOA) formation during the ozonolysis of T2P. Key findings include:
OH Level Calculation: T2P has been employed to calculate OH levels using the decay method .
Synthetic Chemistry: Polycyclopentene Synthesis
Ring-Opening Metathesis Polymerization: A mixture of cis-2-pentene and trans-2-pentene serves as a precursor for the synthesis of polycyclopentene. Ring-opening metathesis polymerization (ROMP) transforms these pentenes into a polymer with interesting properties .
UV Absorption Spectra
Gas Phase UV Absorption: The gas phase UV absorption spectra of T2P, along with trans-2-hexenal and 2-methyl-2-pentenal, have been determined. These spectra provide valuable information for understanding their photochemical behavior and interactions with light .
Mechanism of Action
Target of Action
Trans-2-Pentene is a type of organic compound with the chemical formula C5H10 . It is primarily used as a polymerization inhibitor and solvent, and is an intermediate in the production of petroleum resins and amyl alcohols . The primary targets of trans-2-Pentene are the respiratory system .
Mode of Action
Trans-2-Pentene is a significant reactive species in terms of its photochemical consumption and correspondent ozone formation potential . It interacts with its targets primarily through its double bond, which is a site of unsaturation . This double bond allows trans-2-Pentene to participate in various chemical reactions, such as the addition of carbenes to alkenes, leading to the formation of cyclopropane structures .
Biochemical Pathways
Trans-2-Pentene affects several biochemical pathways. One of the key pathways is the reaction of carbenes with the double bond in alkenes or cycloalkenes, leading to the formation of cyclopropane structures . This reaction involves a concerted mechanism with a four-part, circular transition state . The result is that the originally electropositive oxygen atom ends up in the oxacyclopropane ring .
Pharmacokinetics
It is known that its vapors can be irritating to the respiratory tract
Result of Action
The molecular and cellular effects of trans-2-Pentene’s action primarily involve the respiratory system. Exposure to its vapors may cause irritation to the respiratory tract, coughing, laryngitis, and shortness of breath may occur at high concentrations . Inhalation may also cause dizziness .
Action Environment
In terms of environmental impact, trans-2-Pentene may potentially pose a threat to aquatic life, such as fish in lakes . .
Safety and Hazards
properties
IUPAC Name |
(E)-pent-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10/c1-3-5-4-2/h3,5H,4H2,1-2H3/b5-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMMOXUPEWRXHJS-HWKANZROSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10 |
Source
|
| Record name | 2-PENTENE, (E)- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18049 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50891268 |
Source
|
| Record name | (2E)-2-Pentene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50891268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
70.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-pentene, (e)- is a colorless liquid with a hydrocarbon odor. Usually in technical grade as a mixture of isomers. Used as a solvent, in organic synthesis, and as a polymerization inhibitor., Liquid; bp = 36.3 deg C; [HSDB] Colorless liquid with an odor of hydrocarbons; Technical grade is mixture of isomers; [CAMEO] Colorless liquid; bp = 36-37 deg C; [MSDSonline] |
Source
|
| Record name | 2-PENTENE, (E)- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18049 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | trans-2-Pentene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8531 | |
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Boiling Point |
36.3 °C |
Source
|
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
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Flash Point |
less than -4 °F (NFPA, 2010), BELOW -4 °F (BELOW -20 °C) (CLOSED CUP) |
Source
|
| Record name | 2-PENTENE, (E)- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18049 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in benzene; miscible in ethanol, ethyl ether, In water, 203 mg/l @ 25 °C |
Source
|
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.6431 @ 25 °C/4 °C, Density: 0.6482 @ 20 °C/4 °C; 0.5824 @ 80 °C/4 °C; 0.6675 @ 0 °C/4 °C |
Source
|
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
2.4 (Air= 1) |
Source
|
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
506.0 [mmHg], 5.06X10+2 mm Hg @ 25 °C |
Source
|
| Record name | trans-2-Pentene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8531 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
trans-2-Pentene | |
Color/Form |
Liquid | |
CAS RN |
646-04-8, 109-68-2, 58718-78-8, 68956-55-8 |
Source
|
| Record name | 2-PENTENE, (E)- | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/18049 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | trans-2-Pentene | |
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| Record name | 2-Pentene | |
| Source | ChemIDplus | |
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| Record name | trans-2-Pentene | |
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| Record name | Methylbut-1-ene | |
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| Record name | Hydrocarbons, C5-unsatd. | |
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| Record name | 2-Pentene | |
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| Record name | 2-Pentene, (2E)- | |
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| Record name | trans-pent-2-ene | |
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| Record name | Methylbut-1-ene | |
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| Record name | 2-PENTENE, (2E)- | |
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| Record name | TRANS-2-PENTENE | |
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Melting Point |
-140.2 °C |
Source
|
| Record name | TRANS-2-PENTENE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5736 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
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